Cas no 1021117-47-4 (3-benzyl-8-(5-chloro-2-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-benzyl-8-(5-chloro-2-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021117-47-4
• MF: C₂₂H₂₂ClN₃O₄
• MW: 427.880784511566
• CID: 5907556
• PubChem ID: 42065021
• Update Time: 2025-06-03

3-benzyl-8-(5-chloro-2-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-(5-chloro-2-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1021117-47-4
• AKOS021656335
• F2240-0058

• Inchi： 1S/C22H22ClN3O4/c1-30-18-8-7-16(23)13-17(18)19(27)25-11-9-22(10-12-25)20(28)26(21(29)24-22)14-15-5-3-2-4-6-15/h2-8,13H,9-12,14H2,1H3,(H,24,29)
• InChI Key： VEDWNJVGCCVFLK-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC(Cl)=CC=C3OC)CC2)C(=O)N(CC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 427.1298839g/mol
• Monoisotopic Mass: 427.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79Ų

Additional information on 3-benzyl-8-(5-chloro-2-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Research Brief on 3-Benzyl-8-(5-Chloro-2-Methoxybenzoyl)-1,3,8-Triazaspiro[4.5]Decane-2,4-Dione (CAS: 1021117-47-4)

The compound 3-benzyl-8-(5-chloro-2-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS: 1021117-47-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases. The spirocyclic core of the molecule, combined with its benzyl and chloro-methoxybenzoyl substituents, contributes to its high binding affinity and selectivity for target proteins. Computational modeling and in vitro assays have demonstrated its efficacy in inhibiting key enzymes involved in disease progression.

One of the most promising aspects of 3-benzyl-8-(5-chloro-2-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is its pharmacokinetic profile. Preclinical studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for oral administration. Furthermore, toxicity studies indicate a manageable safety profile, paving the way for further development.

In addition to its therapeutic potential, recent research has explored innovative synthetic routes to produce this compound more efficiently. Advances in catalytic methods and green chemistry have reduced the number of steps required for synthesis, improving yield and scalability. These developments are critical for enabling large-scale production and future clinical trials.

Despite these advancements, challenges remain. The compound's mechanism of action in vivo requires further elucidation, and long-term safety data are still lacking. Ongoing research aims to address these gaps through comprehensive animal studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-benzyl-8-(5-chloro-2-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a promising candidate for drug development, with significant potential in treating complex diseases. Continued research will be essential to fully realize its therapeutic benefits and bring it closer to clinical application.